Cas no 185414-71-5 (6-Methyl-2-(4-methoxyphenyl)benzo[b]thiophene)

• Product Name: 6-Methyl-2-(4-methoxyphenyl)benzo[b]thiophene
• CAS No: 185414-71-5
• MF: C₁₆H₁₄OS
• MW: 254.346763134003
• CID: 2785062
• PubChem ID: 17762958
• Update Time: 2025-04-21

6-Methyl-2-(4-methoxyphenyl)benzo[b]thiophene Chemical and Physical Properties

Names and Identifiers

• 185414-71-5
• 6-methyl-2-(4-methoxyphenyl)benzo[b]thiophene
• SCHEMBL5681634
• DTXSID60590876
• 2-(4-Methoxyphenyl)-6-methyl-1-benzothiophene
• 6-Methyl-2-(4-methoxyphenyl)benzo[b]thiophene

• Inchi： 1S/C16H14OS/c1-11-3-4-13-10-16(18-15(13)9-11)12-5-7-14(17-2)8-6-12/h3-10H,1-2H3
• InChI Key： RTAHFAMACJXYGZ-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(=CC=2)OC)=CC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 254.07653624Da
• Monoisotopic Mass: 254.07653624Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 37.5Ų